Cas no 380241-62-3 (4-Amino-5-iodo-2-methylbenzonitrile)
380241-62-3 structure
Product Name:4-Amino-5-iodo-2-methylbenzonitrile
CAS No:380241-62-3
MF:C8H7IN2
MW:258.059053659439
MDL:MFCD09909324
CID:2187167
PubChem ID:11076112
Update Time:2025-04-21
4-Amino-5-iodo-2-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-5-iodo-2-methylbenzonitrile
- SCHEMBL17679946
- AB3029
- 380241-62-3
- DTXSID40454381
- DB-262896
- MFCD09909324
-
- MDL: MFCD09909324
- Inchi: 1S/C8H7IN2/c1-5-2-8(11)7(9)3-6(5)4-10/h2-3H,11H2,1H3
- InChI Key: NHYCRHOIXAOPRF-UHFFFAOYSA-N
- SMILES: IC1C=C(C#N)C(C)=CC=1N
Computed Properties
- Exact Mass: 257.96540Da
- Monoisotopic Mass: 257.96540Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 49.8Ų
4-Amino-5-iodo-2-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB449230-250 mg |
4-Amino-5-iodo-2-methylbenzonitrile |
380241-62-3 | 250MG |
€423.40 | 2022-06-10 | ||
| abcr | AB449230-1 g |
4-Amino-5-iodo-2-methylbenzonitrile |
380241-62-3 | 1g |
€991.10 | 2022-06-10 | ||
| abcr | AB449230-250mg |
4-Amino-5-iodo-2-methylbenzonitrile; . |
380241-62-3 | 250mg |
€430.90 | 2024-08-03 | ||
| abcr | AB449230-1g |
4-Amino-5-iodo-2-methylbenzonitrile; . |
380241-62-3 | 1g |
€995.90 | 2024-08-03 | ||
| 1PlusChem | 1P00CP7J-250mg |
4-AMINO-5-IODO-2-METHYLBENZONITRILE |
380241-62-3 | 95% | 250mg |
$300.00 | 2024-05-03 | |
| 1PlusChem | 1P00CP7J-1g |
4-AMINO-5-IODO-2-METHYLBENZONITRILE |
380241-62-3 | 95% | 1g |
$717.00 | 2024-05-03 | |
| Ambeed | A153823-1g |
4-Amino-5-iodo-2-methylbenzonitrile |
380241-62-3 | 95+% | 1g |
$594.0 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1734856-1g |
4-Amino-5-iodo-2-methylbenzonitrile |
380241-62-3 | 98% | 1g |
¥5405.00 | 2024-05-16 | |
| Crysdot LLC | CD12077115-1g |
4-Amino-5-iodo-2-methylbenzonitrile |
380241-62-3 | 95+% | 1g |
$589 | 2024-07-24 | |
| Crysdot LLC | CD12077115-5g |
4-Amino-5-iodo-2-methylbenzonitrile |
380241-62-3 | 95+% | 5g |
$1770 | 2024-07-24 |
4-Amino-5-iodo-2-methylbenzonitrile Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
380241-62-3 (4-Amino-5-iodo-2-methylbenzonitrile) Related Products
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- 117832-17-4(Benzenamine,2-iodo-4,5-dimethyl-)
- 1312008-60-8(4-Amino-2-ethyl-3-iodobenzonitrile)
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- 1312008-59-5(4-Amino-2-ethyl-5-iodobenzonitrile)
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